Cas no 479-92-5 (Propyphenazone)

• Product Name: Propyphenazone
• CAS No: 479-92-5
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• MDL: MFCD00053368
• CID: 37657
• PubChem ID: 87558404
• Update Time: 2026-05-14

Propyphenazone Chemical and Physical Properties

Names and Identifiers

• Propyphenazone
• Budirol
• Causyth
• Larodon
• Cibalgina
• Isopyrine
• Isopropchin
• Isopropyrine
• PROPYLPHENAZONE
• ANTIBIOTICTPJ-B
• 4-Isopropylantipyrine
• 4-Isopropyl-2,3-Dimethyl-1-Phenyl-5-Pyrazolone
• isopropylantipyrin
• isopropylantipyrine
• Isopropylphenazone
• Propyphenazon
• 1,2-Dihydro-1,5-dimethyl-4-(1-methylethyl)-2-phenyl-3H-pyrazol-3-one
• 1,2-Dihydro-4-isopropyl-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one
• 1,5-Dimethyl-4-(1-methylethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• Isopropylantipyrinum
• Propifenazona
• Propyphenazonum
• 1-Phenyl-2,3-dimethyl-4-isopropyl-3-pyrazolin-5-one
• 1-Phenyl-2,3-dimethyl-4-isopropylpyrazol-5-one
• Propifenazone [DCIT]
• Propifenazona [INN-Spanish]
• Propyphenazonum [INN-Latin]
• 4-Isopropylphenazone
• Propyphenazone [INN:BAN:DCF]
• ANTIPYRINE, 4-ISOPR

• MDL： MFCD00053368
• Inchi： 1S/C14H18N2O/c1-10(2)13-11(3)15(4)16(14(13)17)12-8-6-5-7-9-12/h5-10H,1-4H3
• InChI Key： PXWLVJLKJGVOKE-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C([H])([H])[H])N(C([H])([H])[H])N1C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 230.14200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 23.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.0371 (rough estimate)
• Melting Point: 102.0 to 106.0 deg-C
• Boiling Point: 372.3°C (rough estimate)
• Flash Point: 123.8±15.5 °C
• Refractive Index: 1.5500 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 26.93000
• LogP: 2.60780
• Solubility: Not determined
• Merck: 7871
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Propyphenazone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S36/37/39
• RTECS：CD2800000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds